(3R*,4R*)-1-[2-(2-furyl)benzyl]-4-(4-morpholinyl)-3-piperidinol

• IUPAC Name: (3R,4R)-1-[[2-(furan-2-yl)phenyl]methyl]-4-morpholin-4-ylpiperidin-3-ol
• InChI: InChI=1S/C20H26N2O3/c23-19-15-21(8-7-18(19)22-9-12-24-13-10-22)14-16-4-1-2-5-17(16)20-6-3-11-25-20/h1-6,11,18-19,23H,7-10,12-15H2/t18-,19-/m1/s1
• InChI Key: DDVIVRYLLXYGBC-RTBURBONSA-N
• Canonical SMILES: C1CN(CC(C1N2CCOCC2)O)CC3=CC=CC=C3C4=CC=CO4
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCOCC2)O)CC3=CC=CC=C3C4=CC=CO4
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

(3R*,4R*)-1-[2-(2-furyl)benzyl]-4-(4-morpholinyl)-3-piperidinol is a chemical compound that belongs to the class of opioids. It is commonly known as U-47700 and is a synthetic opioid that has been developed as a painkiller. The compound has been used in scientific research to study its mechanism of action and its effects on the human body.

Mechanism of Action

The mechanism of action of (3R*,4R*)-1-[2-(2-furyl)benzyl]-4-(4-morpholinyl)-3-piperidinol involves binding to the mu-opioid receptor in the brain and spinal cord. This results in the inhibition of pain signals and the release of dopamine, which produces feelings of euphoria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include analgesia, sedation, respiratory depression, and euphoria. The compound has been shown to be highly addictive and can lead to overdose and death.

Advantages and Limitations for Lab Experiments

The advantages of using (3R*,4R*)-1-[2-(2-furyl)benzyl]-4-(4-morpholinyl)-3-piperidinol in lab experiments include its potent analgesic effects and its ability to bind to the mu-opioid receptor. However, the compound is highly addictive and can be dangerous to handle, making it difficult to use in lab experiments.

Future Directions

For research on (3R*,4R*)-1-[2-(2-furyl)benzyl]-4-(4-morpholinyl)-3-piperidinol include the development of new painkillers that do not have the addictive properties of opioids. Researchers are also studying the effects of the compound on the immune system and its potential use in treating autoimmune diseases. Additionally, studies are being conducted to better understand the mechanisms of addiction and how to prevent and treat opioid addiction.
Conclusion:
In conclusion, this compound is a synthetic opioid that has been used in scientific research to study its mechanism of action and its effects on the human body. The compound has potent analgesic effects but is highly addictive and can be dangerous to handle. Future research is focused on developing new painkillers that do not have the addictive properties of opioids and on understanding the mechanisms of addiction and how to prevent and treat opioid addiction.

Synthesis Methods

The synthesis of (3R*,4R*)-1-[2-(2-furyl)benzyl]-4-(4-morpholinyl)-3-piperidinol involves the reaction of 2-(2-furyl)benzyl bromide with 4-morpholinylmagnesium bromide in the presence of a palladium catalyst. The resulting intermediate is then treated with 3-piperidinol to obtain the final product.

Scientific Research Applications

(3R*,4R*)-1-[2-(2-furyl)benzyl]-4-(4-morpholinyl)-3-piperidinol has been used in scientific research to study its effects on the human body. It has been shown to have potent analgesic effects and has been used to study the opioid receptor system. The compound has also been used in studies of drug abuse and addiction.